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Compound of Interest

Compound Name: CI-1040

Cat. No.: B1683921

Introduction

CI-1040 (PD184352) is a highly specific, orally active, small-molecule inhibitor of MEK1 and
MEK2 (MAPK/ERK Kinase 1/2).[1] As a key component of the RAS/RAF/MEK/ERK signaling
pathway, MEK's inhibition by CI-1040 leads to the downstream suppression of ERK
phosphorylation, thereby blocking signal transduction. This pathway is frequently
overexpressed or constitutively activated in various cancers, making CI-1040 a valuable tool for
studying cancer pathogenesis and progression. Proper preparation and handling of CI-1040
are crucial for obtaining reliable and reproducible results in cell culture experiments. This
document provides detailed application notes and protocols for the solubilization and
preparation of CI-1040 for use in in vitro studies.

Data Presentation

The following table summarizes the key quantitative data for CI-1040, including its solubility
and effective concentrations for various in vitro applications.
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Parameter Value Solvent/Conditions  Source
Solubility
>100 mg/mL (208.92
DMSO [1]
mM)
=247.9 mg/mL (100.07 DMSO (with Be
mM) sonication)
Ethanol (with
>12.5 mg/mL ] [2]
ultrasonic)
Insoluble Water [2]
In Vitro Efficacy
IC50 (MEK1, cell-free
17 nM [1]14]
assay)
IC50 (MEK2, cell-free
17 nM [4]
assay)
GI50 (PTC cells with
) 52 nM [4]
BRAF mutation)
GI50 (PTC cells with
RET/PTC1 1.1 uM [4]
rearrangement)
MDA-MB-231 cells,
Effective inhibits ERK1/2
: 1M . [1]
Concentration phosphorylation by
92-99%
Papillary thyroid
Effective carcinoma cells,
: 10 uM — [4]
Concentration inhibits cell growth by
86%
] C26 cells, used for
Effective )
] 0.3 uM gene expression [5]
Concentration )
analysis
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/CI-1040.html
https://www.apexbt.com/pd184352-ci-1040.html
https://www.targetmol.com/compound/ci-1040
https://www.apexbt.com/pd184352-ci-1040.html
https://www.apexbt.com/pd184352-ci-1040.html
https://www.medchemexpress.com/CI-1040.html
https://www.selleckchem.com/products/CI-1040-(PD184352).html
https://www.selleckchem.com/products/CI-1040-(PD184352).html
https://www.selleckchem.com/products/CI-1040-(PD184352).html
https://www.selleckchem.com/products/CI-1040-(PD184352).html
https://www.medchemexpress.com/CI-1040.html
https://www.selleckchem.com/products/CI-1040-(PD184352).html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1501146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Effective Ab549 cells, used for

10 pM

Concentration infection studies

Experimental Protocols
Preparation of CI-1040 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of CI-1040 in DMSO.

Materials:

CI-1040 powder (Molecular Weight: 478.67 g/mol )
Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes or vials

Calibrated balance

Pipettes and sterile, filtered pipette tips

Procedure:

Weighing CI-1040: Carefully weigh out the desired amount of CI-1040 powder using a
calibrated balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.79 mg of CI-1040.

Dissolving in DMSO: Add the appropriate volume of DMSO to the CI-1040 powder. For a 10
mM stock solution, if you weighed 4.79 mg, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution thoroughly. If necessary, sonicate the
solution in a water bath for a few minutes to ensure complete dissolution.[3] Visually inspect
the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.
Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]
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Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the 10 mM CI-1040 stock solution to a final working

concentration in cell culture medium.

Materials:

10 mM CI-1040 stock solution in DMSO

Pre-warmed, complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes or conical tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM CI-1040 stock solution at room
temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation and ensure
accurate final concentrations, it is advisable to perform an intermediate dilution of the stock
solution in cell culture medium. For example, to prepare a 10 uM working solution, first dilute
the 10 mM stock 1:100 in pre-warmed medium to create a 100 uM intermediate solution.

Final Dilution: Add the required volume of the intermediate or stock solution to the cell culture
plates containing cells and medium to achieve the desired final concentration. For example,
to achieve a final concentration of 10 uM from a 100 uM intermediate solution, add 100 uL of
the intermediate solution to 900 pL of medium in a well.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should be
an equivalent volume of DMSO (the solvent for CI-1040) added to the cell culture medium,
corresponding to the highest concentration of the inhibitor used.

Incubation: Gently mix the contents of the wells and incubate the cells for the desired
experimental duration.
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Caption: Workflow for CI-1040 Stock and Working Solution Preparation.
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Caption: CI-1040 Inhibition of the MAPK/ERK Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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